Cas no 1701838-26-7 (2-chloro-1-(2,3-dichlorophenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(2,3-dichlorophenyl)ethan-1-ol
• CAS No: 1701838-26-7
• MF: C₈H₇Cl₃O
• MW: 225.499579668045
• CID: 6222965
• PubChem ID: 108422343
• Update Time: 2025-10-29

2-chloro-1-(2,3-dichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,3-dichlorophenyl)ethan-1-ol
• 1701838-26-7
• EN300-1981328

• Inchi： 1S/C8H7Cl3O/c9-4-7(12)5-2-1-3-6(10)8(5)11/h1-3,7,12H,4H2
• InChI Key： JATJLMKOCPHTBK-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C(C=1Cl)Cl)O

Computed Properties

• Exact Mass: 223.956248g/mol
• Monoisotopic Mass: 223.956248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-chloro-1-(2,3-dichlorophenyl)ethan-1-ol

2-Chloro-1-(2,3-Dichlorophenyl)Ethan-1-Ol: A Comprehensive Overview

The compound 2-chloro-1-(2,3-dichlorophenyl)ethan-1-ol, identified by the CAS number 1701838-26-7, is a versatile organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes a chlorinated phenyl group and a hydroxyl-substituted ethane chain. Recent studies have highlighted its potential in the development of advanced materials and pharmaceuticals, making it a subject of interest for researchers worldwide.

One of the key features of 2-chloro-1-(2,3-dichlorophenyl)ethan-1-ol is its ability to undergo various chemical transformations. For instance, its hydroxyl group can be readily modified to form esters or ethers, which are valuable intermediates in organic synthesis. Additionally, the presence of multiple chlorine atoms in the molecule enhances its reactivity and stability under certain conditions. These properties have been exploited in recent research to develop novel synthetic pathways for complex organic molecules.

In the context of material science, 2-chloro-1-(2,3-dichlorophenyl)ethan-1-ol has shown promise as a precursor for high-performance polymers. Researchers have demonstrated that this compound can be polymerized under controlled conditions to form materials with exceptional thermal and mechanical properties. These findings have opened new avenues for its application in industries such as aerospace and electronics, where durable and heat-resistant materials are highly sought after.

The pharmaceutical industry has also taken notice of this compound due to its potential as a building block for drug development. Recent studies have explored its role in the synthesis of bioactive molecules with anti-inflammatory and anti-cancer properties. The ability to modify the molecule's structure while retaining its core functionality has made it an attractive candidate for medicinal chemists seeking to design more effective therapeutic agents.

From an environmental perspective, understanding the behavior of 2-chloro-1-(2,3-dichlorophenyl)ethan-1-ol in different ecosystems is crucial. Research has shown that this compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its environmental safety. However, further studies are needed to assess its long-term impact on aquatic life and soil health.

In conclusion, 2-chloro-1-(2,3-dichlorophenyl)ethan-1-ol (CAS No. 1701838-26-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and reactivity make it an invaluable tool for researchers and developers alike. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an even greater role in shaping future innovations in science and technology.